N,N'-1,4-phenylenebis(3-aminobenzamide)

• IUPAC Name: 3-amino-N-[4-[(3-aminobenzoyl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H18N4O2/c21-15-5-1-3-13(11-15)19(25)23-17-7-9-18(10-8-17)24-20(26)14-4-2-6-16(22)12-14/h1-12H,21-22H2,(H,23,25)(H,24,26)
• InChI Key: DHUWREIRBJAQAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)N
• Molecular Formula: C20H18N4O2
• DSSTOX Substance ID: DTXSID20359628
• Molecular Weight: 346.4 g/mol
• CAS No.: 2362-24-5

Description

N,N'-1,4-phenylenebis(3-aminobenzamide) is a chemical compound that is widely used in scientific research. It is also known as PBAB and has a molecular formula of C26H22N4O2. This compound has shown promising results in various research applications due to its unique properties and mechanism of action.

Scientific Research Applications

Crystal Structure and Physical Properties

N,N'-1,4-phenylenebis(3-aminobenzamide) and related compounds have been studied for their unique crystal structures and physical properties. For instance, N,N'-p-phenylenebis(4-methylbenzamide) demonstrates an almost linear arrangement of its benzene units, which has implications for its physical and chemical properties (Nagel, Näther, & Bock, 1997).

Polymer Synthesis and Characterization

The compound has been utilized in the synthesis and characterization of various polymers. For example, novel aromatic polyimides have been synthesized using related diamines, demonstrating significant solubility in organic solvents and high thermal degradation temperatures (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005). Similarly, poly(amideimide)s containing pendent pentadecyl chains have been synthesized for their potential in creating transparent, flexible, and tough films (Sadavarte, Avadhani, Naik, & Wadgaonkar, 2010).

Fluorescence Enhancement

The compound has been investigated for its role in fluorescence enhancement. Research on trans-4-aminostilbene derivatives, including N,N'-1,4-phenylenebis(3-aminobenzamide) analogs, shows significant changes in fluorescence behavior, which could have implications for their use in photophysical applications (Yang, Chiou, & Liau, 2002).

Heat-Resistant Polyimides

Another area of application is in the development of heat-resistant polyimides, where related compounds have been used to synthesize polymers with high thermal stability and specific heat capacities. These polymers have potential applications in industries requiring materials that can withstand high temperatures (Mehdipour-Ataei, Sarrafi, & Hatami, 2004).

Metal Complex Synthesis

The synthesis and characterization of oxo zirconium (IV) complexes using ligands like N,N'-1,4-phenylenebis(3-aminobenzamide) have been studied. These complexes have potential applications in catalysis and material science (Bhavani et al., 2021).

Thermally Stable Polycarbonates

Research on polycarbonates derived from N,N'-1,4-phenylenebis(3-aminobenzamide) has shown that they exhibit high thermal stability, which is critical for applications in high-temperature environments (Mikrovannidis, 1985).

Corrosion Inhibition

N,N'-1,4-phenylenebis(3-aminobenzamide) related compounds have been studied for their corrosion inhibition properties, showing potential as effective corrosion inhibitors for metals in acidic environments (Singh & Quraishi, 2016).

Optoelectronic Applications

Poly(amide-imide) films based on N,N'-1,4-phenylenebis(3-aminobenzamide) have been developed for optoelectronic applications due to their heat resistance and low coefficients of thermal expansion, making them suitable for flexible polymeric substrates in this field (Bai, Zhai, He, Wang, Mo, & Fan, 2019).